Cas no 438473-48-4 (4-((4-Isopropylphenoxy)methyl)benzohydrazide)

4-((4-Isopropylphenoxy)methyl)benzohydrazide is a specialized organic compound featuring a benzohydrazide core substituted with a 4-isopropylphenoxymethyl group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its hydrazide functionality enables participation in condensation reactions, facilitating the formation of heterocyclic frameworks. The isopropylphenoxy moiety enhances lipophilicity, potentially improving bioavailability in drug design applications. The compound's well-defined molecular architecture allows for precise modifications, supporting its use in targeted research and development. Its stability under standard conditions ensures reliable handling in laboratory settings. This reagent is particularly useful for exploring structure-activity relationships in medicinal chemistry or developing novel bioactive molecules.
4-((4-Isopropylphenoxy)methyl)benzohydrazide structure
438473-48-4 structure
Product Name:4-((4-Isopropylphenoxy)methyl)benzohydrazide
CAS No:438473-48-4
MF:C17H20N2O2
MW:284.352904319763
CID:3058671
PubChem ID:840786
Update Time:2025-11-01

4-((4-Isopropylphenoxy)methyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-((4-Isopropylphenoxy)methyl)benzohydrazide
    • STK298504
    • 4-{[4-(propan-2-yl)phenoxy]methyl}benzohydrazide
    • AK-968/40594263
    • 4-[(4-isopropylphenoxy)methyl]benzohydrazide
    • AKOS000307708
    • CS-0332254
    • 4-(4-ISOPROPYLPHENOXYMETHYL)BENZOHYDRAZIDE
    • SB86592
    • Oprea1_374751
    • 438473-48-4
    • MDL: MFCD02253827
    • Inchi: 1S/C17H20N2O2/c1-12(2)14-7-9-16(10-8-14)21-11-13-3-5-15(6-4-13)17(20)19-18/h3-10,12H,11,18H2,1-2H3,(H,19,20)
    • InChI Key: RVEAFQNBFOIKBK-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(C(NN)=O)=CC=1)C1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 284.152477885Da
  • Monoisotopic Mass: 284.152477885Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 64.4Ų

4-((4-Isopropylphenoxy)methyl)benzohydrazide Pricemore >>

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Additional information on 4-((4-Isopropylphenoxy)methyl)benzohydrazide

Comprehensive Overview of 4-((4-Isopropylphenoxy)methyl)benzohydrazide (CAS No. 438473-48-4)

4-((4-Isopropylphenoxy)methyl)benzohydrazide (CAS No. 438473-48-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzohydrazide derivatives, which are widely studied for their bioactive potential. The presence of an isopropylphenoxy moiety enhances its lipophilicity, making it a candidate for drug delivery systems and other advanced applications.

In recent years, the demand for benzohydrazide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 4-((4-Isopropylphenoxy)methyl)benzohydrazide due to its potential role in modulating enzymatic activity and its use as a building block in synthesizing more complex molecules. The compound’s CAS No. 438473-48-4 is frequently searched in academic databases, reflecting its relevance in contemporary studies.

One of the key trends in chemical research is the exploration of sustainable synthesis methods, and 4-((4-Isopropylphenoxy)methyl)benzohydrazide aligns with this focus. Scientists are investigating greener pathways to produce this compound, minimizing waste and energy consumption. This aligns with the broader industry shift toward green chemistry, a topic highly searched in academic and industrial circles.

The compound’s molecular structure features a benzohydrazide core linked to a 4-isopropylphenoxy group, which contributes to its stability and reactivity. This structural motif is often explored in drug discovery, particularly for targeting specific biological pathways. For instance, derivatives of benzohydrazide have shown promise in anti-inflammatory and antioxidant applications, making CAS No. 438473-48-4 a compound of interest for further development.

Another area of interest is the compound’s potential in material science. Its aromatic and hydrazide functionalities make it a candidate for designing advanced polymers or coordination complexes. Researchers are exploring its use in creating functional materials with tailored properties, such as enhanced thermal stability or selective binding capabilities.

From a commercial perspective, 4-((4-Isopropylphenoxy)methyl)benzohydrazide is often sourced for research and development purposes. Suppliers and manufacturers highlight its high purity and consistency, which are critical for reproducible results in lab settings. The compound’s CAS No. 438473-48-4 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In summary, 4-((4-Isopropylphenoxy)methyl)benzohydrazide (CAS No. 438473-48-4) is a multifaceted compound with broad applicability in pharmaceuticals, material science, and green chemistry. Its structural features and bioactive potential make it a valuable subject for ongoing research, aligning with current trends in sustainable innovation and drug discovery. As interest in benzohydrazide derivatives grows, this compound is poised to remain a focal point in scientific exploration.

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